1-Methoxy-2-[(trimethylsilyl)carbonyl]benzene

• Molecular Formula: C11H16O2Si
• Molecular Weight: 208.33 g/mol
• IUPAC Name: (2-methoxyphenyl)-trimethylsilylmethanone
• InChI: InChI=1S/C11H16O2Si/c1-13-10-8-6-5-7-9(10)11(12)14(2,3)4/h5-8H,1-4H3
• InChI Key: DAINJIZMVZLLQR-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1C(=O)[Si](C)(C)C

Description

1-Methoxy-2-[(trimethylsilyl)carbonyl]benzene is an organic compound that features a methoxy group and a trimethylsilyl carbonyl group attached to a benzene ring

Preparation Methods

Synthetic Routes and Reaction Conditions: 1-Methoxy-2-[(trimethylsilyl)carbonyl]benzene can be synthesized through several methods. One common approach involves the reaction of 1-methoxy-2-bromobenzene with trimethylsilyl chloride in the presence of a base such as triethylamine. The reaction typically occurs under anhydrous conditions and at elevated temperatures to facilitate the formation of the desired product.

Industrial Production Methods: In an industrial setting, the production of 1-methoxy-2-[(trimethylsilyl)carbonyl]benzene may involve large-scale reactions using similar reagents and conditions as in laboratory synthesis. The process would be optimized for yield and purity, with considerations for cost-effectiveness and safety.

Chemical Reactions Analysis

Types of Reactions: 1-Methoxy-2-[(trimethylsilyl)carbonyl]benzene undergoes various chemical reactions, including:

Oxidation: The methoxy group can be oxidized to form a carbonyl group.

Reduction: The trimethylsilyl carbonyl group can be reduced to a hydroxyl group.

Substitution: The methoxy group can be substituted with other functional groups through nucleophilic aromatic substitution reactions.

Common Reagents and Conditions:

Oxidation: Reagents such as potassium permanganate or chromium trioxide in acidic conditions.

Reduction: Reagents such as lithium aluminum hydride or sodium borohydride.

Substitution: Reagents such as sodium methoxide or other nucleophiles in the presence of a suitable solvent.

Major Products Formed:

Oxidation: Formation of 1-formyl-2-[(trimethylsilyl)carbonyl]benzene.

Reduction: Formation of 1-methoxy-2-[(trimethylsilyl)methyl]benzene.

Substitution: Formation of various substituted benzene derivatives depending on the nucleophile used.

Scientific Research Applications

1-Methoxy-2-[(trimethylsilyl)carbonyl]benzene has several applications in scientific research:

Chemistry: Used as a building block in organic synthesis for the preparation of more complex molecules.

Biology: Investigated for its potential interactions with biological molecules and its effects on biological systems.

Medicine: Explored for its potential use in drug development and as a precursor for pharmaceutical compounds.

Industry: Utilized in the production of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism by which 1-methoxy-2-[(trimethylsilyl)carbonyl]benzene exerts its effects involves interactions with various molecular targets. The methoxy group and the trimethylsilyl carbonyl group can participate in hydrogen bonding, dipole-dipole interactions, and other non-covalent interactions with other molecules. These interactions can influence the reactivity and stability of the compound in different environments.

Comparison with Similar Compounds

• 1-Methoxy-2-[(trimethylsilyl)methyl]benzene
• 1-Methoxy-2-[(trimethylsilyl)ethoxy]benzene
• 1-Methoxy-2-[(trimethylsilyl)propyl]benzene

Comparison: 1-Methoxy-2-[(trimethylsilyl)carbonyl]benzene is unique due to the presence of both a methoxy group and a trimethylsilyl carbonyl group on the benzene ring. This combination of functional groups imparts distinct chemical properties, such as increased reactivity towards nucleophiles and electrophiles, compared to similar compounds that may only have one of these functional groups.